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Introduction
Cesium Bromide (CsBr) is a high-performance optical material with a broad transmission

range in the infrared region, making it a valuable tool for a variety of applications in infrared (IR)

spectroscopy. Its unique properties offer distinct advantages, particularly in the far-infrared

range, where other common materials like Sodium Chloride (NaCl) and Potassium Bromide

(KBr) are opaque. This document provides detailed application notes and experimental

protocols for the effective use of Cesium Bromide in your laboratory.

Key Properties of Cesium Bromide
CsBr is a soft, hygroscopic crystalline material that is transparent from the ultraviolet (0.25 µm)

to the far-infrared (up to 40 µm).[1] Its extended transmission range beyond that of KBr (up to

25 µm) makes it particularly suitable for analyzing low-frequency vibrations in molecules, such

as those found in organometallic compounds, inorganic materials, and for studying

intermolecular interactions.[2][3]

One of the notable characteristics of CsBr is its resistance to mechanical shock and cleavage,

making it more robust than KBr.[2] However, like other alkali halides, it is soluble in water and

should be handled with care in a low-humidity environment to prevent fogging and degradation

of the optical surfaces.[3][4]
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Quantitative Data and Comparison
For easy comparison, the following tables summarize the key optical and physical properties of

Cesium Bromide and other commonly used infrared optical materials.

Table 1: Optical Properties of Common Infrared Materials

Material Transmission Range (μm) Refractive Index (at 10 μm)

Cesium Bromide (CsBr) 0.25 - 40[1] 1.666

Potassium Bromide (KBr) 0.25 - 25[5] 1.527

Sodium Chloride (NaCl) 0.25 - 15[5] 1.494

Silver Chloride (AgCl) 0.4 - 23[5] 1.980

Zinc Selenide (ZnSe) 0.5 - 22 2.403

Table 2: Physical Properties of Common Infrared Materials

Material
Density
(g/cm³)

Melting Point
(°C)

Hardness
(Knoop)

Water
Solubility (
g/100g )

Cesium Bromide

(CsBr)
4.44[1] 636[1] 20

123 at 25°C

(Disputed)[6]

Potassium

Bromide (KBr)
2.75 734 7.0 65 at 20°C

Sodium Chloride

(NaCl)
2.17 801 15.2 35.9 at 20°C

Silver Chloride

(AgCl)
5.56 455 13 Insoluble

Zinc Selenide

(ZnSe)
5.27 1525 120 Insoluble
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Applications in Infrared Spectroscopy
Infrared Windows and Beamsplitters
Due to its broad transmission range, CsBr is an excellent material for manufacturing windows

for sample cells used in both liquid and gas-phase IR spectroscopy.[7] These windows are

particularly advantageous when analyzing samples that have important spectral features in the

far-infrared region (below 400 cm⁻¹). CsBr is also utilized as a beamsplitter component in wide-

band spectrophotometers.[1][6]

Pelletization of Solid Samples
Similar to KBr, CsBr can be used as a matrix material for preparing solid samples for

transmission IR spectroscopy. The sample is finely ground and mixed with dry CsBr powder,

and the mixture is then pressed into a transparent pellet. This technique is especially useful for

obtaining high-quality spectra of solid samples in the far-IR range.[3]

Prisms for Dispersive Instruments
Historically, CsBr prisms have been used in dispersive infrared spectrometers to achieve high

resolution in the 15 to 38 µm region.[8][9][10] While modern FTIR spectrometers have largely

replaced dispersive instruments, the excellent optical quality and dispersion properties of CsBr

in the long-wavelength infrared are noteworthy.[8][9]

Experimental Protocols
The following section provides detailed protocols for handling CsBr optics and preparing

samples for IR analysis.

Protocol 1: Handling and Care of Cesium Bromide
Optics
Proper handling and storage are crucial to maintain the performance and longevity of CsBr

optical components.

Workflow for Handling CsBr Optics
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Handling Procedure

Storage Procedure

Start: Need to handle CsBr optic Wear clean, powder-free gloves
1.

Hold the optic by its edges
2.

Avoid applying pressure to the optical surfaces
3.

End: Optic handled correctly

Start: Need to store CsBr optic Clean the optic if necessary (see Protocol 2) Wrap in lens tissue
1.

Store in a desiccator with a desiccant
2.

End: Optic stored properly

Click to download full resolution via product page

Caption: Workflow for handling and storing CsBr optics.

Materials:

Clean, powder-free gloves

Optical tweezers (for small optics)

Lens tissue

Desiccator with a suitable desiccant (e.g., silica gel)

Procedure:

Handling: Always wear clean, powder-free gloves when handling CsBr optics to prevent

fingerprints and moisture from damaging the surfaces.[11][12][13][14][15] For smaller

components, use optical tweezers.[11] Handle the optic by its non-optical edges to avoid

contact with the polished faces.[11][12][13]

Storage: Store CsBr optics in a desiccator to protect them from atmospheric moisture.[3]

Before storing, ensure the optics are clean. Wrap them in lens tissue to prevent scratching.

[11]
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Protocol 2: Cleaning Cesium Bromide Optics
If the optical surfaces become contaminated, they can be carefully cleaned.

Cleaning Workflow for CsBr Optics

Start: Contaminated CsBr Optic

Inspect surface for contaminants

Use dry, oil-free air or nitrogen to blow off loose dust

Step 1

Gently wipe with a lens tissue dampened with a non-aqueous solvent (e.g., anhydrous ethanol or spectroscopic grade acetone)

Step 2a

Alternatively, use the 'drop and drag' method with solvent and lens paper

Step 2b

Inspect for cleanliness

End: Clean Optic

Click to download full resolution via product page

Caption: Decision workflow for cleaning CsBr optical components.

Materials:

Bulb blower or source of dry, oil-free nitrogen or air
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Spectroscopic grade anhydrous ethanol or acetone

Lint-free lens tissue or cotton swabs

Procedure:

Remove Loose Debris: Use a bulb blower or a gentle stream of dry, oil-free nitrogen to

remove any loose dust or particles from the surface.[14]

Solvent Cleaning: If further cleaning is required, use a minimal amount of a non-aqueous,

volatile solvent like anhydrous ethanol or spectroscopic grade acetone. Apply the solvent to

a fresh, lint-free lens tissue or cotton swab, not directly to the optic.[14]

Wiping Technique: Gently wipe the surface in a single, continuous motion. Avoid scrubbing or

applying excessive pressure. For flat windows, a "drop and drag" method can be effective:

lay a lens tissue over the optic, apply a drop of solvent to the tissue over the optic, and

slowly drag the wet tissue across the surface. The solvent will evaporate, leaving a clean

surface.

Drying: Allow the optic to air dry completely before use or storage.

Protocol 3: Preparation of a Cesium Bromide Pellet for
Solid Samples
This protocol details the steps for creating a transparent CsBr pellet containing a solid sample

for transmission IR analysis.

Workflow for CsBr Pellet Preparation
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Start: Solid Sample Analysis

Grind 1-2 mg of the solid sample to a fine powder

1.

Add ~200 mg of dry CsBr powder and mix thoroughly

2.

Grind the mixture to a homogenous, fine powder

3.

Transfer the powder to a pellet die

4.

Press the powder under vacuum at 8-10 tons of pressure for several minutes

5.

Slowly release the pressure and vacuum

6.

Carefully eject the transparent pellet

7.

End: Pellet ready for analysis

Click to download full resolution via product page

Caption: Step-by-step workflow for preparing a CsBr pellet.
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Materials:

Spectroscopic grade Cesium Bromide powder (oven-dried and stored in a desiccator)

Agate mortar and pestle

Hydraulic press with a pellet die (e.g., 13 mm)

Vacuum pump

Procedure:

Drying: Ensure the CsBr powder is completely dry by heating it in an oven at >100°C for

several hours and then storing it in a desiccator.[16] The sample should also be as dry as

possible.

Grinding and Mixing: In an agate mortar, grind 1-2 mg of the solid sample into a very fine

powder.[17][18] Add approximately 100-200 mg of dry CsBr powder to the mortar.[16][17]

Gently but thoroughly mix the sample and CsBr, and then grind the mixture until it is a

homogenous, fine powder.[18][19] The goal is to uniformly disperse the sample particles

within the CsBr matrix.[19]

Loading the Die: Transfer the powder mixture into the pellet die assembly.[18][19] Distribute

the powder evenly on the bottom anvil of the die.

Pressing the Pellet: Assemble the die and place it in the hydraulic press. Connect the die to

a vacuum pump and evacuate for a few minutes to remove trapped air and moisture.[16][18]

[20] Gradually apply pressure, typically in the range of 8-10 metric tons for a 13 mm die.[19]

[21] Hold the pressure for 1-2 minutes to allow the CsBr to "cold-flow" and form a transparent

disc.[19]

Ejecting the Pellet: Slowly release the pressure and then the vacuum. Carefully disassemble

the die and eject the transparent pellet.[20] A high-quality pellet should be clear and free of

cracks or cloudiness.

Analysis: Mount the pellet in the sample holder of the FTIR spectrometer and acquire the

spectrum.
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Conclusion
Cesium Bromide is a versatile and valuable material for infrared spectroscopy, offering a

broad transmission range that extends into the far-infrared. Its robustness to mechanical shock

provides an advantage over other alkali halides. By following the detailed protocols for

handling, cleaning, and sample preparation outlined in these notes, researchers, scientists, and

drug development professionals can effectively utilize CsBr to obtain high-quality infrared

spectra for a wide range of applications. Proper care and technique are essential to maximize

the performance and lifespan of these important optical components.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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